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Compound of Interest

Ethyl (R)-(+)-4-chloro-3-
Compound Name:

hydroxybutyrate

Cat. No.: B051115

Technical Guide: Ethyl (R)-(+)-4-chloro-3-
hydroxybutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications, synthesis, and
applications of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, a key chiral building block in the
pharmaceutical industry. The information is compiled from various scientific sources and is
intended for use by professionals in research and development.

Core Specifications

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, available from Thermo Fisher Scientific, is a high-
purity chemical intermediate. Its physical and chemical properties are summarized below.
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Property Specification Source
CAS Number 90866-33-4 [1]
Molecular Formula C6H11CIO3 [1]
Molecular Weight 166.60 g/mol

Appearance Clear, colorless liquid [1112]
Purity (Assay by GC) >96.0% [1]
Enantiomeric Excess (ee€) 96% [1]
Refractive Index (@20°C) 1.4505-1.4555 [1]
Density (@25°C) 1.19 g/mL

Boiling Point 93-95 °C at 5 mmHg

Flash Point > 110 °C (> 230 °F) [2]

Optical Activity ([a]23/D, neat) +14°

Storage Store at room temperature Chem-Impex

Applications in Drug Development

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is a versatile chiral precursor for a variety of
pharmaceuticals.[3] Its primary applications include:

» Atorvastatin (Lipitor®): This compound is a crucial intermediate in the synthesis of the
cholesterol-lowering drug, Atorvastatin.[4]

e L-carnitine: It serves as a valuable chiral building block for the synthesis of L-carnitine, a
compound essential for cellular energy metabolism.[5][6]

e Other Chiral Molecules: It is used in the synthesis of other complex molecules such as the
immunosuppressive agent FR252921 and the macrolide iriomoteolide-1b. It is also a
precursor for (R)-4-amino-3-hydroxybutyric acid (GABOB) and (R)-4-hydroxy-pyrrolidone.[3]

Experimental Protocols: Biocatalytic Synthesis
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The asymmetric reduction of ethyl 4-chloro-3-oxobutanoate (COBE) is a common and efficient
method for synthesizing Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate. The following protocol is
based on a study utilizing a stereoselective carbonyl reductase.[3]

Materials and Reagents:

o Ethyl 4-chloro-3-oxobutanoate (COBE)

o Recombinant E. coli cells co-expressing a carbonyl reductase (e.g., from Burkholderia
gladioli) and glucose dehydrogenase (GDH)

e Glucose

e NADP+

e Organic solvent (e.g., octanol)

e Aqueous buffer (e.g., phosphate buffer)

e NaOH for pH adjustment

Methodology:

o Reaction Setup: The reaction is performed in a biphasic system consisting of an aqueous
buffer and an organic solvent (e.g., water/octanol). This system helps to alleviate substrate
inhibition and product decomposition.[3]

» Biocatalyst Preparation: Recombinant E. coli cells are cultured to express the carbonyl
reductase and glucose dehydrogenase. The cells are harvested and can be used as a
whole-cell biocatalyst.[3]

o Asymmetric Reduction:

o The reaction mixture is prepared with the whole-cell biocatalyst, COBE, glucose, and a
catalytic amount of NADP+ in the biphasic system.

o The reaction is maintained at a controlled temperature (e.g., 30 °C) and pH (e.g., 6.5).[3]
The pH is maintained by the addition of NaOH to neutralize the gluconic acid formed from
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glucose oxidation.[3]

o A substrate fed-batch strategy can be employed to achieve high substrate loading and
improve yield.[3]

o Product Isolation: After the reaction is complete, the organic phase containing the product,
Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, is separated. The product can be further purified
by methods such as silica gel column chromatography.[4]

Workflow and Pathway Diagrams

The following diagrams illustrate the biocatalytic synthesis workflow and the enzymatic pathway
for cofactor regeneration.
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Caption: Workflow for the biocatalytic synthesis of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate.
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Caption: Enzymatic pathway for the regeneration of NADPH during synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermo Fisher Scientific Ethyl (R)-(+)-4-chloro-3-
hydroxybutyrate specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051115#thermo-fisher-scientific-ethyl-r-4-chloro-3-
hydroxybutyrate-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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